Cas no 917966-13-3 (2-Pyrrolidinone, 1-[(1S,2R)-2-hydroxy-1,2-diphenylethyl]-)
![2-Pyrrolidinone, 1-[(1S,2R)-2-hydroxy-1,2-diphenylethyl]- structure](https://www.kuujia.com/scimg/cas/917966-13-3x500.png)
917966-13-3 structure
Product name:2-Pyrrolidinone, 1-[(1S,2R)-2-hydroxy-1,2-diphenylethyl]-
2-Pyrrolidinone, 1-[(1S,2R)-2-hydroxy-1,2-diphenylethyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidinone, 1-[(1S,2R)-2-hydroxy-1,2-diphenylethyl]-
- 1-[(1S,2R)-2-hydroxy-1,2-diphenylethyl]pyrrolidin-2-one
- SCHEMBL2762999
- DTXSID80737428
- 917966-13-3
-
- Inchi: InChI=1S/C18H19NO2/c20-16-12-7-13-19(16)17(14-8-3-1-4-9-14)18(21)15-10-5-2-6-11-15/h1-6,8-11,17-18,21H,7,12-13H2/t17-,18+/m0/s1
- InChI Key: RJNYXJIWGTZNCP-ZWKOTPCHSA-N
- SMILES: C1CC(=O)N(C1)C(C2=CC=CC=C2)C(C3=CC=CC=C3)O
Computed Properties
- Exact Mass: 281.141578849g/mol
- Monoisotopic Mass: 281.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
- XLogP3: 2.2
2-Pyrrolidinone, 1-[(1S,2R)-2-hydroxy-1,2-diphenylethyl]- Related Literature
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
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4. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
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Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
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Jennifer L. Bartels,Peng Lu,Amy Walker,Karl Maurer,Kevin D. Moeller Chem. Commun., 2009, 5573-5575
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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